5-Mesityl-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 3-(2,4,6-trimethylphenyl)-1H-pyrazole-5-carboxylic acid
• InChI: InChI=1S/C13H14N2O2/c1-7-4-8(2)12(9(3)5-7)10-6-11(13(16)17)15-14-10/h4-6H,1-3H3,(H,14,15)(H,16,17)
• InChI Key: XIFPDZCKKLKSRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C2=NNC(=C2)C(=O)O)C
• Molecular Formula: C13H14N2O2
• Molecular Weight: 230.26 g/mol

Description

5-Mesityl-1H-pyrazole-3-carboxylic acid is a chemical compound with the molecular formula C5H6N2O2. It is an important organic synthesis intermediate.

Synthesis Analysis

The synthesis of 5-Mesityl-1H-pyrazole-3-carboxylic acid and its analogues involves various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system. For instance, the synthesis of ethyl 3-methyl-1H-pyrazole-5-carboxylate and its analogues has been reported.

Molecular Structure Analysis

The molecular structure of 5-Mesityl-1H-pyrazole-3-carboxylic acid involves a 5-membered ring structure made up of three carbon atoms and two nitrogen atoms in close proximity. Further structural, spectral, and theoretical investigations can be found in related peer-reviewed papers.

Chemical Reactions Analysis

5-Mesityl-1H-pyrazole-3-carboxylic acid participates in various chemical reactions. For example, it is a potent and selective D-amino acid oxidase (DAO) inhibitor that protects DAO cells from oxidative stress induced by D-Serine. It specifically prevents formalin-induced tonic pain.

Physical And Chemical Properties Analysis

The physical and chemical properties of 5-Mesityl-1H-pyrazole-3-carboxylic acid include its molecular weight, which is 126.113 Da. More detailed properties can be found in related databases.

Scientific Research Applications

Functionalization Reactions

1H-pyrazole-3-carboxylic acid has been involved in various functionalization reactions. A study by Yıldırım, Kandemirli, and Demir (2005) detailed the conversion of 1H-pyrazole-3-carboxylic acid into corresponding amides and imidazo[4,5-b] pyridine derivatives. These derivatives are significant in the synthesis of complex organic compounds, indicating the versatile applications of pyrazole-3-carboxylic acid in organic synthesis (Yıldırım, Kandemirli, & Demir, 2005).

Antibacterial Activity

Pyrazole-3-carboxylic acid derivatives have been synthesized and evaluated for antibacterial activities. Akbas, Berber, Şener, and Hasanov (2005) demonstrated that these derivatives exhibit inhibitory effects on the growth of various microorganisms, highlighting the potential of pyrazole-3-carboxylic acid derivatives in developing new antibacterial agents (Akbas, Berber, Şener, & Hasanov, 2005).

Antiallergic Agents

In the context of antiallergic medication, pyrazole-3-carboxylic acid derivatives have shown promise. Nohara et al. (1985) synthesized derivatives that exhibited significant antiallergic activity, suggesting a potential application of pyrazole-3-carboxylic acid in the development of new antiallergic therapies (Nohara et al., 1985).

Synthesis Techniques

The synthesis of pyrazole-3-carboxylic acids involves various innovative techniques. Jiang, Du, Gu, and Ji (2012) reported a "one-pot" synthesis method for 4-substituted pyrazole-3-carboxylic acids, indicating the continuous evolution of synthesis methods for these compounds (Jiang, Du, Gu, & Ji, 2012).

Ligand Synthesis for Metal Complexes

Pyrazole-3-carboxylic acid derivatives serve as important ligands in the synthesis of metal complexes. Pask et al. (2006) demonstrated the use of these compounds in creating ligands for metal cations and anions, highlighting their role in coordination chemistry and metal complex catalysis (Pask et al., 2006).

Mechanism of Action

The mechanism of action of 5-Mesityl-1H-pyrazole-3-carboxylic acid involves its role as a potent and selective D-amino acid oxidase (DAO) inhibitor. It protects DAO cells from oxidative stress induced by D-Serine.

Safety and Hazards

Safety measures for handling 5-Mesityl-1H-pyrazole-3-carboxylic acid include avoiding dust formation, avoiding breathing mist, gas or vapours, and avoiding contact with skin and eye. It is recommended to use personal protective equipment and ensure adequate ventilation.

Future Directions

The future directions of 5-Mesityl-1H-pyrazole-3-carboxylic acid involve its potential applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. Its popularity has skyrocketed since the early 1990s due to its frequent use as scaffolds in the synthesis of bioactive chemicals and reactions in various media.